2-({2-nitro-4-[(trifluoromethyl)sulfonyl]phenyl}thio)-1,3-benzothiazole

• IUPAC Name: 2-[2-nitro-4-(trifluoromethylsulfonyl)phenyl]sulfanyl-1,3-benzothiazole
• InChI: InChI=1S/C14H7F3N2O4S3/c15-14(16,17)26(22,23)8-5-6-12(10(7-8)19(20)21)25-13-18-9-3-1-2-4-11(9)24-13/h1-7H
• InChI Key: JFMKAJVOAZEPMX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)SC3=C(C=C(C=C3)S(=O)(=O)C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C14H7F3N2O4S3
• Molecular Weight: 420.4 g/mol

Description

2-({2-nitro-4-[(trifluoromethyl)sulfonyl]phenyl}thio)-1,3-benzothiazole is a chemical compound that has gained significance in the field of scientific research due to its potential applications in various fields. This compound is also known as TNBS, and it is a yellow crystalline powder that is soluble in organic solvents.

Mechanism of Action

The mechanism of action of TNBS involves the reaction of the nitro group with primary amines to form a nitroso derivative. The nitroso derivative is then converted to a stable yellow-colored product by the addition of a base.
Biochemical and Physiological Effects:
TNBS has no known biochemical or physiological effects on living organisms.

Advantages and Limitations for Lab Experiments

TNBS is a highly specific reagent for the detection and quantification of primary amines in proteins and peptides. It is also relatively easy to use and can be measured spectrophotometrically. However, TNBS is not suitable for the detection of secondary amines, and it can only be used in vitro.

Future Directions

1. Development of new reagents for the detection of secondary amines.
2. Investigation of the potential applications of TNBS in the field of drug discovery.
3. Development of new methods for the synthesis of TNBS.
4. Investigation of the mechanism of action of TNBS at the molecular level.
5. Development of new applications for TNBS in the field of biotechnology.

Synthesis Methods

The synthesis of TNBS involves the reaction of 2-mercaptobenzothiazole with 2-nitro-4-(trifluoromethyl)benzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction takes place at room temperature, and the product is obtained in high yields.

Scientific Research Applications

TNBS has been widely used as a reagent in the field of biochemistry and molecular biology. It is used for the detection and quantification of primary amines, such as lysine and arginine, in proteins and peptides. TNBS reacts with primary amines to form a stable yellow-colored product that can be easily measured spectrophotometrically.